Cas no 117377-42-1 (4-Isothiazolecarbonitrile, 3-amino-5-[(phenylmethyl)amino]-)

• Product Name: 4-Isothiazolecarbonitrile, 3-amino-5-[(phenylmethyl)amino]-
• CAS No: 117377-42-1
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 1206793
• Update Time: 2024-08-02

4-Isothiazolecarbonitrile, 3-amino-5-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-amino-5-[(phenylmethyl)amino]-

• Inchi： 1S/C11H10N4S/c12-6-9-10(13)15-16-11(9)14-7-8-4-2-1-3-5-8/h1-5,14H,7H2,(H2,13,15)
• InChI Key： WARJFVYAXWOUBA-UHFFFAOYSA-N
• SMILES： S1C(NCC2=CC=CC=C2)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 230.0628

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 192-194 °C
• Boiling Point: 370.4±42.0 °C(Predicted)
• PSA: 74.73
• pka: 4.11±0.47(Predicted)